N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methylphenyl]-2-furamide

• Molecular Formula: C20H17ClN2O3S
• Molecular Weight: 400.9 g/mol
• IUPAC Name: N-[4-[[2-(4-chlorophenyl)sulfanylacetyl]amino]-2-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O3S/c1-13-11-15(6-9-17(13)23-20(25)18-3-2-10-26-18)22-19(24)12-27-16-7-4-14(21)5-8-16/h2-11H,12H2,1H3,(H,22,24)(H,23,25)
• InChI Key: ZBKPYPUZZRHQQN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3

Description

N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methylphenyl]-2-furamide, commonly known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 has been shown to inhibit the activity of various kinases, including BTK, FLT3, and ITK, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

TAK-659 works by inhibiting the activity of various kinases, including BTK, FLT3, and ITK. BTK is a key mediator of B-cell receptor signaling, and its inhibition has been shown to be effective in the treatment of B-cell malignancies. FLT3 is a receptor tyrosine kinase that is commonly mutated in acute myeloid leukemia, and its inhibition has been shown to be effective in the treatment of this disease. ITK is a T-cell specific kinase that is involved in T-cell receptor signaling, and its inhibition has been shown to be effective in the treatment of autoimmune diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have significant biochemical and physiological effects in various disease models. In cancer models, TAK-659 has been shown to inhibit the growth of cancer cells and induce apoptosis. In autoimmune disease models, TAK-659 has been shown to inhibit T-cell activation and cytokine production.

Advantages and Limitations for Lab Experiments

One of the major advantages of TAK-659 is its specificity for various kinases, which makes it a promising candidate for the treatment of various diseases. However, one of the limitations of TAK-659 is its potential for off-target effects, which could lead to unwanted side effects.

Future Directions

There are several future directions for the research and development of TAK-659. One potential direction is the use of TAK-659 in combination with other therapies, such as chemotherapy or immunotherapy, to enhance its efficacy. Another potential direction is the development of more specific inhibitors of BTK, FLT3, and ITK, which could further improve the therapeutic potential of TAK-659. Finally, the use of TAK-659 in the treatment of other diseases, such as viral infections or inflammatory bowel disease, could also be explored.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that begins with the reaction of 4-chlorobenzenesulfanyl chloride with 2-amino-4-methylphenol to form the intermediate 4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methylphenol. This intermediate is then reacted with furan-2-carboxylic acid to form the final product, TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo, making it a promising candidate for the treatment of various types of cancer, including lymphoma and leukemia. In addition, TAK-659 has also been studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus.